2-Amino-3-chloro-5-cyanopyridine

• IUPAC Name: 6-amino-5-chloropyridine-3-carbonitrile
• InChI: InChI=1S/C6H4ClN3/c7-5-1-4(2-8)3-10-6(5)9/h1,3H,(H2,9,10)
• InChI Key: XDDIMILABMXHFG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)N)C#N
• Molecular Formula: C6H4ClN3
• DSSTOX Substance ID: DTXSID30363271
• Molecular Weight: 153.57 g/mol
• CAS RN: 156361-02-3

Description

2-Amino-3-chloro-5-cyanopyridine is a chemical compound with the empirical formula C6H4ClN3. It has a molecular weight of 153.57. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string for 2-Amino-3-chloro-5-cyanopyridine is Nc1ncc(cc1Cl)C#N. The InChI is 1S/C6H4ClN3/c7-5-1-4(2-8)3-10-6(5)9/h1,3H,(H2,9,10).

Chemical Reactions Analysis

While specific chemical reactions involving 2-Amino-3-chloro-5-cyanopyridine are not available, it’s worth noting that pyridine derivatives can participate in various reactions. For instance, they can undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Amino-3-chloro-5-cyanopyridine include a molecular weight of 153.57. The compound should be stored in a dark place, in an inert atmosphere, at 2-8°C.

Scientific Research Applications

Synthesis and Reactivity

2-Amino-3-chloro-5-cyanopyridine is involved in various nucleophilic substitution reactions. It reacts with primary and secondary aliphatic amines, heterocyclic amines, hydrazine hydrate, and sodium azide to produce a range of heterocyclic systems, such as hydrazinopyridines and azidopyridines (Bomika et al., 1976). A comprehensive review by (Gouda et al., 2014) also highlights the chemical reactivity and preparation methods of 2-amino-3-cyanopyridines, underscoring their importance as intermediates in synthesizing various heterocyclic compounds.

Catalytic Applications

The compound has been used in one-pot synthesis reactions. For instance, ytterbium perfluorooctanoate catalyzes the synthesis of 2-amino-3-cyanopyridine derivatives from aldehydes, ketones, malononitrile, and ammonium acetate (Tang et al., 2011). Similar one-pot syntheses under solvent-free conditions have been reported by (Shi et al., 2005) and (Ghorbani‐Vaghei et al., 2013), highlighting the efficiency and environmental friendliness of these methods.

Biotransformation and Environmental Applications

A strain of Rhodococcus erythropolis has been identified for converting 2-chloro-3-cyanopyridine to 2-chloronicotinic acid, a key precursor in synthesizing pesticides and medicines (Jin et al., 2011). This biotransformation showcases the environmental and industrial applications of 2-amino-3-chloro-5-cyanopyridine.

Antibacterial Applications

Compounds synthesized from 2-amino-3-chloro-5-cyanopyridine have been evaluated for their antimicrobial activity, as illustrated by (Dobaria et al., 2003). This implies potential applications in the development of new antimicrobial agents.

Multicomponent Synthesis and Drug Development

Innovative methods for multicomponent synthesis of 2-amino-3-cyanopyridine derivatives have been explored, with potential applications in drug development. For instance, (Khalifeh & Ghamari, 2015) developed a method using copper nanoparticles on charcoal as a catalyst. Additionally, graphene oxide has been employed as a carbocatalyst for synthesizing these derivatives in water, emphasizing green chemistry approaches (Khalili, 2016).

Safety and Hazards

2-Amino-3-chloro-5-cyanopyridine is considered hazardous. It is toxic if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.

Mechanism of Action

Target of Action

This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .

Mode of Action

It’s worth noting that pyridine derivatives can participate in various reactions, such as nucleophilic aromatic substitution reactions.

Biochemical Pathways

It is involved in various nucleophilic substitution reactions. It reacts with primary and secondary aliphatic amines, heterocyclic amines, hydrazine hydrate, and sodium azide to produce a range of heterocyclic systems, such as hydrazinopyridines and azidopyridines.

Result of Action

It’s worth noting that a strain of rhodococcus erythropolis has been identified for converting 2-chloro-3-cyanopyridine to 2-chloronicotinic acid, a key precursor in synthesizing pesticides and medicines.

Synthesis routes and methods

Procedure details

Into a 500 ml four-necked flask equipped with a stirrer, a thermometer and a reflux condenser, 6.0 g (0.05 mol) of 2-amino-5-cyanopyridine, 8.3 g (0.0625 mol) of N-chlorosuccinimide and 200 g of acetonitrile were added, and the reaction was conducted at 50° C. for one hour with stirring. During the reaction, the reaction product was analyzed by liquid chromatography, whereby formation of 2-chloroamino-5-cyanopyridine was confirmed. After completion of the reaction, acetonitrile was distilled off. To separate succinimide and the desired product, 50 g of water was added to the remaining product, and the mixture was stirred. Precipitated crystals were collected by filtration, washed with 50 g of toluene and dried to obtain 6.9 g of 2-amino-3-chloro-5-cyanopyridine as slightly brown crystals (purity as measured by liquid chromatography: 98%, yield: 88%).